Cas no 1804359-43-0 (2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine)

2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, including fluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of electron-withdrawing groups (nitro and trifluoromethoxy) enhances reactivity in nucleophilic substitution reactions, while the fluoromethyl group may improve metabolic stability in target compounds. Its structural features make it valuable for designing novel herbicides, insecticides, or pharmaceutical candidates with optimized physicochemical properties. The compound's stability under standard storage conditions facilitates handling in synthetic applications. Further studies may explore its utility in cross-coupling reactions or as a scaffold for heterocyclic diversification.
2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine structure
1804359-43-0 structure
Product Name:2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
CAS No:1804359-43-0
MF:C8H6F4N2O4
MW:270.137856006622
CID:4839170
Update Time:2025-08-04

2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H6F4N2O4/c1-17-6-2-5(14(15)16)7(4(3-9)13-6)18-8(10,11)12/h2H,3H2,1H3
    • InChI Key: UUTYEIOPQXVACV-UHFFFAOYSA-N
    • SMILES: FCC1C(=C(C=C(N=1)OC)[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • XLogP3: 2.3
  • Topological Polar Surface Area: 77.2

2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087068-1g
2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine
1804359-43-0 97%
1g
$1,579.40 2022-04-02

2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine Related Literature

Additional information on 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804359-43-0)

The compound 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804359-43-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a fluoromethyl group, a methoxy substituent, and a nitro group, makes it a versatile intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing properties and structural modularity.

One of the key reasons for the growing interest in 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is its relevance in drug discovery. The incorporation of fluorine atoms and nitro groups into pyridine scaffolds is a common strategy to enhance metabolic stability and binding affinity in target proteins. This compound is particularly valuable in the design of kinase inhibitors and antimicrobial agents, addressing critical challenges in personalized medicine and antibiotic resistance—two of the most pressing topics in modern healthcare.

In the agrochemical sector, 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is being investigated for its potential as a pesticide intermediate. The trifluoromethoxy group is known to improve the lipophilicity and bioavailability of agrochemicals, making them more effective at lower doses. This aligns with the global trend toward sustainable farming and reduced environmental impact, as farmers and manufacturers seek eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the compound’s multi-functionalized pyridine core offers numerous opportunities for cross-coupling reactions and catalytic transformations. Its nitro group can be selectively reduced to an amine, enabling the construction of heterocyclic frameworks commonly found in high-performance materials. This versatility has sparked discussions in academic forums and patent literature, with many researchers highlighting its potential in OLED technology and organic electronics.

Another area of interest is the compound’s role in fluorine chemistry. The fluoromethyl and trifluoromethoxy groups are pivotal in modulating electronic effects and steric hindrance, which are critical for tuning the properties of small-molecule therapeutics. As the demand for fluorinated compounds rises—driven by their applications in PET imaging and targeted drug delivery—2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine is poised to become a cornerstone in medicinal chemistry pipelines.

For those searching for CAS 1804359-43-0 suppliers or synthesis protocols, it’s essential to note that this compound requires specialized handling due to its reactive functional groups. Reputable chemical manufacturers often provide technical data sheets and analytical certificates to ensure compliance with quality standards. Additionally, computational modeling studies have been conducted to predict its physicochemical properties, offering insights into its solubility, stability, and reactivity under various conditions.

In conclusion, 2-(Fluoromethyl)-6-methoxy-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804359-43-0) represents a cutting-edge chemical building block with far-reaching applications. Its integration into drug development, agricultural science, and advanced materials underscores its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is likely to feature prominently in peer-reviewed journals and innovation-driven markets, solidifying its status as a high-value intermediate.

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